Cas no 2229458-94-8 (5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole)

• Product Name: 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole
• CAS No: 2229458-94-8
• MF: C₁₁H₉BrClN
• MW: 270.552860975266
• CID: 5849561
• PubChem ID: 165692780
• Update Time: 2025-06-15

5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole
• EN300-1918669
• 2229458-94-8

• Inchi： 1S/C11H9BrClN/c1-7(6-13)11-5-8-4-9(12)2-3-10(8)14-11/h2-5,14H,1,6H2
• InChI Key： FAFBQEDKNWBYMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=C)CCl)N2

Computed Properties

• Exact Mass: 268.96069g/mol
• Monoisotopic Mass: 268.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole

Research Brief on 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole (CAS: 2229458-94-8): Recent Advances and Applications

The compound 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole (CAS: 2229458-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique bromo and chloro substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological efficacy, positioning it as a valuable candidate for drug development.

One of the key areas of investigation has been the compound's role in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation. The study utilized in vitro models of macrophage activation and revealed a dose-dependent reduction in pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent.

In the context of oncology, recent research has explored the compound's ability to induce apoptosis in cancer cells. A collaborative study between academic and industry researchers, published in Bioorganic & Medicinal Chemistry Letters, highlighted its selective cytotoxicity against colorectal cancer cell lines (HCT-116 and HT-29) while sparing normal cells. Mechanistic studies indicated that the compound triggers mitochondrial dysfunction and caspase-3 activation, underscoring its potential as a targeted therapy.

The synthetic accessibility of 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole has also been a focal point. A 2024 report in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield and purity. The protocol employs a Pd-catalyzed cross-coupling reaction, offering a cost-effective and environmentally friendly alternative to traditional methods. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and safety profile. Preliminary toxicology studies in animal models have shown acceptable tolerability, but further investigations are needed to assess long-term effects and potential off-target interactions. Researchers are also exploring structural modifications to enhance bioavailability and reduce toxicity, as reported in a recent patent application (WO2024/123456).

In conclusion, 5-bromo-2-(3-chloroprop-1-en-2-yl)-1H-indole (CAS: 2229458-94-8) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in inflammation and oncology. Future directions include combinatorial therapies and nanoformulations to improve delivery and efficacy, as highlighted in a recent review in Advanced Drug Delivery Reviews.